Cas no 148409-20-5 (Lactonic Sophorolipid)

• Product Name: Lactonic Sophorolipid
• CAS No: 148409-20-5
• MF: C₃₄H₅₆O₁₄
• MW: 688.8
• CID: 4558384
• PubChem ID: 117065237
• Update Time: 2025-08-02

Lactonic Sophorolipid Chemical and Physical Properties

Names and Identifiers

• Lactonic Sophorolipid
• 2,5-Ethano-7H,26H-pyrano[3,2-d]-1,3,6,24-tetraoxacyclohexacosin
• OGTXYHUVJIPSDT-QWVZPBMZSA-N
• 1',4"-Sophorolactone 6',6"-diacetate
• 1′,4?″-Sophorolactone 6′,6?″-diacetate from yeast
• 17-L-[(2′-O-β-D-Glucopyranosyl-β-D-glucopyranosyl)oxy]-cis-9-octadecenoic acid 1′,4?″-lactone 6′,6?″-diacetate
• (9Z,17S)-17-[[6-O-Acetyl-2-O-(6-O-acetyl-beta-D-glucopyranosyl)-beta-D-glucopyranosyl]oxy]-9-octadecenoic acid intramol. 1,4''-ester
• CS-0138135
• 148409-20-5
• [(1S,3R,4S,5S,6R,8R,10S,17Z,28S,29R,31R,32R)-29-(acetyloxymethyl)-4,5,31,32-tetrahydroxy-10-methyl-26-oxo-2,7,9,27,30-pentaoxatricyclo[26.2.2.03,8]dotriacont-17-en-6-yl]methyl acetate
• 1',4-Sophorolactone 6',6-diacetate from yeast
• 1',4'-Sophorolactone 6',6'-diacetate from yeast
• DA-59805
• 1',4'-Sophorolactone 6',6'-diacetate
• Lactonic sophorolipid, tech. grade
• HY-137371

• Inchi： InChI=1S/C34H56O14/c1-21-17-15-13-11-9-7-5-4-6-8-10-12-14-16-18-26(37)47-31-25(20-43-23(3)36)46-33(30(41)29(31)40)48-32-28(39)27(38)24(19-42-22(2)35)45-34(32)44-21/h4-5,21,24-25,27-34,38-41H,6-20H2,1-3H3/t21-,24+,25+,27+,28-,29+,30+,31+,32+,33-,34+/m0/s1
• InChI Key： OGTXYHUVJIPSDT-QWVZPBMZSA-N
• SMILES： C[C@H]1CCCCCCC=CCCCCCCCC(=O)O[C@@H]2[C@@H](COC(=O)C)O[C@H]([C@@H]([C@H]2O)O)O[C@@H]3[C@H]([C@@H]([C@@H](COC(=O)C)O[C@H]3O1)O)O

Computed Properties

• Exact Mass: 688.36700646g/mol
• Monoisotopic Mass: 688.36700646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 48
• Rotatable Bond Count: 6
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 197Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3 (20 ºC 760 Torr),
• PH: 4.0-6.0 (1mg/mL in H2O)
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),

Additional information on Lactonic Sophorolipid

Lactonic Sophorolipid (CAS No. 148409-20-5): A Sustainable and Multifunctional Biosurfactant for Modern Applications

In the realm of green chemistry and sustainable biotechnology, Lactonic Sophorolipid (CAS No. 148409-20-5) has emerged as a groundbreaking biosurfactant with unparalleled versatility. Derived from microbial fermentation, this eco-friendly compound is gaining traction across industries due to its biodegradability, low toxicity, and multifunctional properties. As global demand for sustainable alternatives to synthetic surfactants grows, Lactonic Sophorolipid stands out as a key player in formulations for cosmetics, agriculture, pharmaceuticals, and bioremediation.

The unique structure of Lactonic Sophorolipid consists of a sophorose head (a disaccharide) linked to a hydroxylated fatty acid tail, forming a cyclic lactone ring. This configuration grants it exceptional emulsifying, foaming, and antimicrobial capabilities. Unlike traditional surfactants, which often pose environmental risks, Lactonic Sophorolipid is biodegradable and non-irritating, making it ideal for clean-label personal care products and organic farming solutions. Recent studies highlight its potential in combating antibiotic-resistant bacteria, a pressing global health concern, further elevating its scientific and commercial value.

One of the most searched topics related to Lactonic Sophorolipid is its role in circular economy initiatives. Produced via fermentation of renewable feedstocks like vegetable oils or waste sugars, it aligns with zero-waste goals. Researchers are also exploring its use in nanotechnology, where it stabilizes nanoparticles for drug delivery or environmental cleanup. Additionally, its anti-inflammatory and skin-barrier-enhancing properties have sparked interest in dermatology, addressing consumer demand for natural skincare ingredients.

From an industrial perspective, Lactonic Sophorolipid offers cost-effective scalability. Manufacturers are optimizing fermentation processes to meet rising demand, particularly in Europe and North America, where regulatory frameworks favor green chemicals. Its compatibility with enzyme-based formulations and bio-based polymers opens doors for innovative applications, such as biodegradable packaging or probiotic cleaners. As consumers prioritize sustainability, products featuring Lactonic Sophorolipid gain competitive edges in markets like vegan cosmetics and eco-friendly detergents.

In conclusion, Lactonic Sophorolipid (CAS No. 148409-20-5) represents a paradigm shift toward sustainable chemistry. Its multifaceted benefits—ranging from environmental safety to therapeutic potential—position it as a cornerstone of future biobased industries. As research uncovers new applications, this biosurfactant is poised to redefine standards in both performance and ecological responsibility.